Cas no 1480607-18-8 (3-methyl-2-(trifluoroacetamido)methylbutanoic acid)

• Product Name: 3-methyl-2-(trifluoroacetamido)methylbutanoic acid
• CAS No: 1480607-18-8
• MF: C₈H₁₂F₃NO₃
• MW: 227.180993080139
• MDL: MFCD21201340
• CID: 5605859
• PubChem ID: 65220676
• Update Time: 2025-10-28

3-methyl-2-(trifluoroacetamido)methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 1480607-18-8
• 3-methyl-2-[(trifluoroacetamido)methyl]butanoic acid
• AKOS014554965
• EN300-950861
• 3-methyl-2-(trifluoroacetamido)methylbutanoic acid

• MDL： MFCD21201340
• Inchi： 1S/C8H12F3NO3/c1-4(2)5(6(13)14)3-12-7(15)8(9,10)11/h4-5H,3H2,1-2H3,(H,12,15)(H,13,14)
• InChI Key： FEUBYUDHCCIANT-UHFFFAOYSA-N
• SMILES： FC(C(NCC(C(=O)O)C(C)C)=O)(F)F

Computed Properties

• Exact Mass: 227.07692773g/mol
• Monoisotopic Mass: 227.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-methyl-2-(trifluoroacetamido)methylbutanoic acid

3-Methyl-2-(Trifluoroacetamido)methylbutanoic Acid: A Comprehensive Overview

The compound with CAS No. 1480607-18-8, known as 3-methyl-2-(trifluoroacetamido)methylbutanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a trifluoroacetamide group with a butanoic acid backbone, making it a versatile building block for various chemical applications. Recent studies have highlighted its potential in drug development, particularly in the design of bioactive molecules with enhanced pharmacokinetic properties.

3-Methyl-2-(trifluoroacetamido)methylbutanoic acid exhibits interesting physical and chemical properties that make it suitable for a wide range of applications. Its molecular structure, which includes a trifluoroacetyl group attached to an amide functional group, contributes to its stability and reactivity. The presence of the trifluoromethyl group also imparts unique electronic properties, enabling this compound to participate in various chemical reactions, such as nucleophilic substitutions and condensations. These characteristics have made it a valuable intermediate in the synthesis of more complex molecules, including pharmaceutical agents and agrochemicals.

Recent research has focused on the synthesis and characterization of 3-methyl-2-(trifluoroacetamido)methylbutanoic acid. Scientists have developed efficient methods to synthesize this compound using environmentally friendly reagents and catalysts. For instance, one study reported the use of microwave-assisted synthesis to achieve high yields of the compound with minimal by-products. This approach not only enhances the sustainability of the synthesis process but also reduces production costs, making it more viable for large-scale applications.

The biological activity of 3-methyl-2-(trifluoroacetamido)methylbutanoic acid has been extensively studied in recent years. Researchers have investigated its potential as an inhibitor of various enzymes, including proteases and kinases, which are key targets in the treatment of diseases such as cancer and inflammatory disorders. Experimental results have shown promising inhibitory effects, suggesting that this compound could serve as a lead molecule for drug discovery efforts.

In addition to its pharmacological applications, 3-methyl-2-(trifluoroacetamido)methylbutanoic acid has also been explored for its role in agrochemicals. Its ability to act as a plant growth regulator has been tested in several studies, with results indicating potential benefits in enhancing crop yields under stress conditions such as drought or nutrient deficiency. This dual functionality underscores the versatility of this compound across multiple industries.

From a structural perspective, 3-methyl-2-(trifluoroacetamido)methylbutanoic acid is characterized by its chiral center at the second carbon atom, which introduces stereochemical complexity into its molecular framework. This chirality plays a crucial role in determining the compound's biological activity and selectivity. Recent advancements in stereochemistry have enabled researchers to synthesize enantiomerically pure forms of this compound, paving the way for further exploration into its enantioselective properties.

The synthesis of 3-methyl-2-(trifluoroacetamido)methylbutanoic acid involves several key steps that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of an appropriate triflate intermediate with an amine derivative followed by subsequent functionalization to introduce the carboxylic acid group. The use of palladium-catalyzed coupling reactions has also been reported as an effective method for constructing the carbon-carbon bonds within this molecule.

From an environmental standpoint, 3-methyl-2-(trifluoroacetamido)methylbutanoic acid demonstrates favorable biodegradation properties under aerobic conditions, making it less likely to persist in natural ecosystems. This attribute is particularly important for compounds intended for agricultural or pharmaceutical use, where minimizing environmental impact is a critical consideration.

In conclusion, 3-methyl-2-(trifluoroacetamido)methylbutanoic acid (CAS No. 1480607-18-8) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset in modern chemical research. As ongoing investigations continue to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in both academic and industrial settings.